Cas no 1199778-03-4 (2-(2,6-dimethylphenyl)ethyl(methyl)amine)

• Product Name: 2-(2,6-dimethylphenyl)ethyl(methyl)amine
• CAS No: 1199778-03-4
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 6494947
• PubChem ID: 72459100
• Update Time: 2025-08-05

2-(2,6-dimethylphenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethylphenyl)ethyl(methyl)amine
• Benzeneethanamine, N,2,6-trimethyl-

• Inchi： 1S/C11H17N/c1-9-5-4-6-10(2)11(9)7-8-12-3/h4-6,12H,7-8H2,1-3H3
• InChI Key： FQHRNCIVCMCYDM-UHFFFAOYSA-N
• SMILES： C1(CCNC)=C(C)C=CC=C1C

Experimental Properties

• Density: 0.906±0.06 g/cm3(Predicted)
• Boiling Point: 249.6±9.0 °C(Predicted)
• pka: 10.36±0.10(Predicted)

Additional information on 2-(2,6-dimethylphenyl)ethyl(methyl)amine

2-(2,6-Dimethylphenyl)ethyl(methyl)amine: A Comprehensive Overview

2-(2,6-Dimethylphenyl)ethyl(methyl)amine (CAS No. 1199778-03-4) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, often referred to as DMPEMA (for short), has garnered attention due to its unique structural properties and potential uses in drug delivery systems, polymer synthesis, and advanced materials. In this article, we delve into the chemical structure, physical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of DMPEMA consists of a methylamine group attached to a substituted ethyl chain, which is further connected to a dimethyl-substituted phenyl ring. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it an ideal candidate for amphiphilic applications. The dimethyl groups on the phenyl ring enhance the compound's stability and solubility in organic solvents, while the amine group provides reactivity for further functionalization.

Recent studies have explored the use of DMPEMA in the development of stimuli-responsive polymers. Researchers have successfully incorporated this compound into polyurethane networks, demonstrating its ability to impart thermoresponsive behavior to the resulting materials. This advancement opens new avenues for applications in smart textiles and drug delivery systems where temperature-triggered release mechanisms are desired.

In terms of synthesis, DMPEMA can be prepared via a multi-step process involving nucleophilic substitution and subsequent alkylation reactions. The key intermediates include 2-(2,6-dimethylphenyl)ethanol and methylamine hydrochloride. Optimization of reaction conditions, such as temperature and solvent choice, has been shown to significantly influence the yield and purity of the final product. Recent advancements in catalytic systems have further streamlined the synthesis process, reducing production costs and improving scalability.

The physical properties of DMPEMA are highly relevant to its practical applications. With a molecular weight of approximately 185 g/mol and a melting point around -50°C, this compound exhibits excellent thermal stability under standard conditions. Its solubility in common organic solvents like dichloromethane and THF facilitates its use in solution-based chemical reactions. Additionally, spectroscopic analyses (NMR and IR) have confirmed the compound's structural integrity and functional group distribution.

One of the most promising areas of research involving DMPEMA is its application in drug delivery systems. Scientists have utilized this compound as a building block for constructing polymeric micelles capable of encapsulating hydrophobic drugs. The amphiphilic nature of DMPEMA allows for efficient drug loading and controlled release profiles, making it a valuable component in targeted therapy formulations.

Furthermore, recent investigations into the biocompatibility of DMPEMA have revealed its potential as a biodegradable material for medical applications. In vitro studies demonstrate minimal cytotoxicity, suggesting that this compound could be safely used in biomedical devices or implants without adverse effects on human cells.

In conclusion, 2-(2,6-Dimethylphenyl)ethyl(methyl)amine (CAS No. 1199778-03-4) is a multifaceted compound with wide-ranging applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis techniques and application studies, positions it as a key player in the development of next-generation materials and therapeutic agents. As research continues to uncover new potentials for this compound, its role in modern chemistry is expected to grow significantly.